1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl-

• CAS No.: 90548-90-6
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 3-morpholin-4-yl-2-(morpholin-4-ylmethyl)-1-phenylpropan-1-one
• InChI: InChI=1S/C18H26N2O3/c21-18(16-4-2-1-3-5-16)17(14-19-6-10-22-11-7-19)15-20-8-12-23-13-9-20/h1-5,17H,6-15H2
• InChI Key: BEIPEVLKFVWJFZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(CN2CCOCC2)C(=O)C3=CC=CC=C3

Description

1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl- is a complex organic compound that features a propanone backbone with morpholinyl and phenyl substituents

Preparation Methods

The synthesis of 1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl- typically involves multi-step organic reactions. One common synthetic route includes the reaction of a phenylpropanone derivative with morpholine under specific conditions. The reaction conditions often involve the use of catalysts and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial production methods for this compound may involve large-scale synthesis using similar reaction pathways but optimized for efficiency and cost-effectiveness. This can include the use of continuous flow reactors and advanced purification techniques to produce the compound on a commercial scale.

Chemical Reactions Analysis

1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the morpholinyl groups can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl- has a wide range of scientific research applications:

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl- involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the molecular context in which the compound is used.

Comparison with Similar Compounds

1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl- can be compared with other similar compounds, such as:

• 1-Propanone, 3-(4-morpholinyl)-1-(3,4,5-trimethoxyphenyl)-
• 1-Propanone, 1-(4-methoxyphenyl)-3-(4-morpholinyl)-
• 1-Propanone, 1-(3-ethyl-4-propoxyphenyl)-3-(4-morpholinyl)-

These compounds share similar structural features but differ in their substituents, leading to variations in their chemical properties and potential applications. The uniqueness of 1-Propanone, 3-(4-morpholinyl)-2-(4-morpholinylmethyl)-1-phenyl- lies in its specific combination of substituents, which imparts distinct chemical and biological properties.